molecular formula C10H13NO4S B8603313 Methyl 3-(methanesulfonylamino)phenylacetate

Methyl 3-(methanesulfonylamino)phenylacetate

Cat. No. B8603313
M. Wt: 243.28 g/mol
InChI Key: VQLLEBCRBHXSQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 3-(methanesulfonylamino)phenylacetate is a useful research compound. Its molecular formula is C10H13NO4S and its molecular weight is 243.28 g/mol. The purity is usually 95%.
BenchChem offers high-quality Methyl 3-(methanesulfonylamino)phenylacetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 3-(methanesulfonylamino)phenylacetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H13NO4S

Molecular Weight

243.28 g/mol

IUPAC Name

methyl 2-[3-(methanesulfonamido)phenyl]acetate

InChI

InChI=1S/C10H13NO4S/c1-15-10(12)7-8-4-3-5-9(6-8)11-16(2,13)14/h3-6,11H,7H2,1-2H3

InChI Key

VQLLEBCRBHXSQD-UHFFFAOYSA-N

Canonical SMILES

COC(=O)CC1=CC(=CC=C1)NS(=O)(=O)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

Methyl 3-aminophenylacetate (2.26 g, 13.7 mmol) was dissolved in dry methylene chloride (20 mL) and cooled to 0° C. Pyridine (2.2 mL, 27.2 mmol) was added followed by dropwise addition of methanesulfonyl chloride (1.3 mL, 16.8 mmol). The mixture was stirred at 0° C. for 1 hour and at room temperature for 3 hours, then poured into 100 mL of saturated sodium bicarbonate solution. The organic layer was washed with saturated sodium bicarbonate (100 mL), 1N HCl (2×100 mL) and brine. Dried over MgSO4. Solvent was evaporated to afford methyl 3-(methanesulfonylamino)phenylacetate. (3.36 g, 100%). 1H NMR (CDCl3) δ 7.32 (1H, dd), 7.2-7.1 (3H, m), 6.57 (1H, s), 3.72 (3H, s), 3.64 (2H, s), 3.02 (3H, s).
Quantity
2.26 g
Type
reactant
Reaction Step One
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
2.2 mL
Type
reactant
Reaction Step Two
Quantity
1.3 mL
Type
reactant
Reaction Step Three
Quantity
100 mL
Type
reactant
Reaction Step Four

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